Cas no 946269-16-5 (N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 946269-16-5
• MF: C₁₇H₁₉N₃O₂S
• MW: 329.416662454605
• CID: 5504254
• Update Time: 2025-07-09

N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-2-[(2-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-4-yl)sulfanyl]acetamide
• N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C17H19N3O2S/c1-11-5-7-12(8-6-11)9-18-15(21)10-23-16-13-3-2-4-14(13)19-17(22)20-16/h5-8H,2-4,9-10H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： YVMJAEOSDSHNSR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1=NC(=O)NC2CCCC=21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

N-(4-Methylphenyl)methyl-2-({2-Oxo-1H,2H,5H,6H,7H-Cyclopentadpyrimidin-4-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 946269-16-5, known as N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclopentadpyrimidine core and a sulfanylacetamide group attached to a methylphenyl moiety. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a bioactive agent with potential therapeutic applications. Researchers have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, preliminary findings suggest that this compound may exhibit antiproliferative activity against certain cancer cell lines, making it a candidate for anticancer drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclopentadpyrimidine ring system and the subsequent attachment of the sulfanylacetamide group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthetic pathway.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's molecular structure. These studies have provided valuable insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its pharmacokinetic properties.

Beyond its synthetic aspects, this compound has also been subjected to extensive computational modeling to predict its behavior in biological systems. Molecular docking studies have revealed potential binding modes with key proteins involved in cellular signaling pathways. These findings underscore the importance of computational chemistry in guiding experimental efforts toward optimizing the compound's bioavailability and efficacy.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties. For example, recent research has explored its ability to modulate the activity of kinases, which are critical enzymes in cell cycle regulation and signal transduction. Such findings suggest that this compound could serve as a lead molecule for developing novel kinase inhibitors.

In conclusion, N-(4-methylphenyl)methyl-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide represents a fascinating example of how advanced chemical synthesis and cutting-edge research can converge to create molecules with significant therapeutic potential. As ongoing studies continue to unravel its properties and mechanisms of action, this compound stands at the forefront of innovative drug discovery efforts.